Cas no 62225-57-4 (Acetonitrile, [(2-aminophenyl)thio]-)

• Product Name: Acetonitrile, [(2-aminophenyl)thio]-
• CAS No: 62225-57-4
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 453588
• PubChem ID: 11126611
• Update Time: 2025-04-19

Acetonitrile, [(2-aminophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(2-aminophenyl)thio]-
• 2-(2-aminophenyl)sulfanylacetonitrile
• 62225-57-4
• SCHEMBL11346446
• DTXSID40456103
• AKOS000172077

• Inchi： 1S/C8H8N2S/c9-5-6-11-8-4-2-1-3-7(8)10/h1-4H,6,10H2
• InChI Key： MNPCKQVFLSQOLA-UHFFFAOYSA-N
• SMILES： S(CC#N)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 164.04094
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 49.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers